Cas no 2171790-87-5 (3-{3-amino-1-azabicyclo2.2.2octan-3-yl}pentan-3-ol)

• Product Name: 3-{3-amino-1-azabicyclo2.2.2octan-3-yl}pentan-3-ol
• CAS No: 2171790-87-5
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5909617
• PubChem ID: 165587794
• Update Time: 2025-05-20

3-{3-amino-1-azabicyclo2.2.2octan-3-yl}pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{3-amino-1-azabicyclo2.2.2octan-3-yl}pentan-3-ol
• 3-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}pentan-3-ol
• 2171790-87-5
• EN300-1641746

• Inchi： 1S/C12H24N2O/c1-3-11(15,4-2)12(13)9-14-7-5-10(12)6-8-14/h10,15H,3-9,13H2,1-2H3
• InChI Key： VKZMAQIAAMQFLI-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)C1(CN2CCC1CC2)N

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-{3-amino-1-azabicyclo2.2.2octan-3-yl}pentan-3-ol

Introduction to 3-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}pentan-3-ol (CAS No. 2171790-87-5)

3-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}pentan-3-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2171790-87-5, belongs to a class of molecules that incorporate an azabicyclo[2.2.2]octane moiety, which is known for its stability and versatility in drug design. The presence of an amino group further enhances its reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 3-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}pentan-3-ol consists of a five-membered aliphatic chain attached to a seven-membered bicyclic system containing an nitrogen atom. This arrangement creates a rigid framework that can be exploited to modulate the pharmacokinetic and pharmacodynamic properties of attached functional groups. The compound’s molecular architecture suggests potential applications in the design of bioactive molecules targeting various disease pathways.

In recent years, there has been growing interest in the development of bicyclic compounds as pharmacological tools due to their ability to mimic natural product scaffolds and exhibit high binding affinity to biological targets. The azabicyclo[2.2.2]octane core is particularly noteworthy because it can adopt multiple conformations, allowing for precise tuning of interactions with biological receptors. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of 3-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}pentan-3-ol is its potential as a drug candidate or intermediate in the synthesis of more complex molecules. The amino group at the 3-position provides a handle for further functionalization, enabling the attachment of various pharmacophores through amide, urea, or other covalent linkages. This versatility has led to its exploration in several research avenues, including the development of kinase inhibitors, GPCR modulators, and neuroactive agents.

Recent studies have highlighted the importance of bioisosterism in drug design, where structural analogs with similar biological activity are sought to improve drug-like properties such as solubility, permeability, and metabolic stability. The bicyclic structure of 3-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}pentan-3-ol makes it an excellent candidate for bioisosteric replacements in existing drug molecules, potentially leading to improved therapeutic outcomes.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include ring formation via intramolecular cyclization followed by selective functionalization at strategic positions to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and scalable routes to complex heterocycles like this one, reducing both cost and environmental impact.

The potential applications of 3-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}pentan-3-ol extend beyond traditional pharmaceuticals into areas such as neuroscience and immunology, where modulators targeting specific signaling pathways are highly sought after. Its unique structural features make it particularly promising for investigating mechanisms related to neurodegenerative diseases and immune responses.

In conclusion, 3-{3-amino-1-azabicyclo[2.2.2]octan-3-y}pentan--ol (CAS No. 2171790--87--5) represents a significant advancement in medicinal chemistry due to its versatile structure and potential therapeutic applications。 As research continues，this compound is likely to play an increasingly important role in the development of next-generation drugs designed to address unmet medical needs。 Its exploration underscores the importance of innovative molecular design in advancing human health。